Cas no 53039-34-2 (4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro-)

4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro- structure
53039-34-2 structure
Product Name:4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro-
CAS No:53039-34-2
MF:C7H9N3O4
MW:199.164061307907
CID:358179
PubChem ID:12320329
Update Time:2025-04-19

4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro-
    • 4-hydroxy-5-nitro-2-propan-2-yl-1H-pyrimidin-6-one
    • 6-HYDROXY-2-(1-METHYLETHYL)-5-NITRO-4(3H)-PYRIMIDINONE
    • SMUAZZXWDYZOCA-UHFFFAOYSA-N
    • SCHEMBL11752982
    • AKOS006306965
    • 2-isopropyl-5-nitropyrimidine-4,6-diol
    • 6-Hydroxy-5-nitro-2-(propan-2-yl)pyrimidin-4(3H)-one
    • SY347989
    • 53039-34-2
    • 6-Hydroxy-2-isopropyl-5-nitropyrimidin-4(1H)-one
    • 4,6-dihydroxy-2-isopropyl-5-nitro-pyrimidine
    • MFCD11218934
    • DTXSID00488384
    • Inchi: 1S/C7H9N3O4/c1-3(2)5-8-6(11)4(10(13)14)7(12)9-5/h3H,1-2H3,(H2,8,9,11,12)
    • InChI Key: SMUAZZXWDYZOCA-UHFFFAOYSA-N
    • SMILES: OC1=C(C(NC(C(C)C)=N1)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 199.05937
  • Monoisotopic Mass: 199.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 104.83
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